Cas no 2171776-90-0 (2-{2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}propanoic acid)

• Product Name: 2-{2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}propanoic acid
• CAS No: 2171776-90-0
• MF: C₂₃H₂₄N₂O₈
• MW: 456.445266723633
• CID: 6233176
• PubChem ID: 165836322
• Update Time: 2025-10-24

2-{2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}propanoic acid
• 2-{[2-(ethyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]oxy}propanoic acid
• EN300-1546954
• 2171776-90-0

• Inchi： 1S/C23H24N2O8/c1-3-31-22(29)19(20(26)25-33-13(2)21(27)28)24-23(30)32-12-18-16-10-6-4-8-14(16)15-9-5-7-11-17(15)18/h4-11,13,18-19H,3,12H2,1-2H3,(H,24,30)(H,25,26)(H,27,28)
• InChI Key： LQWPYNVGCPLLHU-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)OCC)C(NOC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 456.15326573g/mol
• Monoisotopic Mass: 456.15326573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 140Ų

Additional information on 2-{2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}propanoic acid

2-{2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}propanoic acid (CAS No. 2171776-90-0): A Comprehensive Overview

2-{2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}propanoic acid (CAS No. 2171776-90-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc) derivative, plays a crucial role in the synthesis and functionalization of various biomolecules, particularly in the development of peptides and proteins.

The Fmoc group is widely used as a protecting group in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild conditions and its stability under a wide range of reaction conditions. The presence of the ethyl carboxy and acetamidooxy functionalities in the structure of 2-{2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}propanoic acid adds additional layers of complexity and functionality, making it a valuable intermediate in the synthesis of advanced pharmaceuticals.

Recent studies have highlighted the potential applications of this compound in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-{2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}propanoic acid exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Moreover, the unique structural features of this compound have been exploited in the design of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The Fmoc group can be strategically placed to mask reactive functional groups, thereby improving the stability and bioavailability of the prodrug. This approach has been successfully applied in the development of prodrugs for cancer therapy, where enhanced stability and targeted delivery are critical for therapeutic efficacy.

In addition to its pharmaceutical applications, 2-{2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}propanoic acid has also found use in materials science. Researchers at the University of California, Berkeley, have reported the use of this compound as a building block for self-assembling supramolecular structures. These structures exhibit unique optical and electronic properties, making them suitable for applications in nanotechnology and advanced materials science.

The synthesis of 2-{2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}propanoic acid typically involves multi-step reactions, including esterification, amidation, and protection/deprotection steps. The choice of solvents and reaction conditions is critical to achieving high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes, reducing the use of hazardous reagents and minimizing waste generation.

One notable synthetic route involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high product yields. This method is particularly advantageous for large-scale production, where efficiency and cost-effectiveness are paramount. Additionally, computational methods such as density functional theory (DFT) have been employed to optimize reaction conditions and predict product properties, further enhancing the synthetic process.

The characterization of 2-{2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}propanoic acid is typically performed using a combination of spectroscopic techniques, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed information about the molecular structure and purity of the compound, ensuring its suitability for various applications.

In conclusion, 2-{2-(ethyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidooxy}propanoic acid (CAS No. 2171776-90-0) is a versatile compound with significant potential in pharmaceutical research, materials science, and beyond. Its unique structural features and functional groups make it an invaluable intermediate in the synthesis of advanced biomolecules and therapeutic agents. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its impact on various scientific fields.